Cas no 854811-46-4 (2,5-dimethylthiophen-3-amine)
2,5-dimethylthiophen-3-amine structure
Product Name:2,5-dimethylthiophen-3-amine
CAS No:854811-46-4
MF:C6H9NS
MW:127.207360029221
CID:5850669
PubChem ID:23464347
Update Time:2023-11-27
2,5-dimethylthiophen-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenamine, 2,5-dimethyl-
- AKOS006341166
- 854811-46-4
- SCHEMBL11310899
- EN300-1858204
- 2,5-DIMETHYLTHIOPHEN-3-AMINE
- 2,5-dimethylthiophen-3-amine
-
- Inchi: 1S/C6H9NS/c1-4-3-6(7)5(2)8-4/h3H,7H2,1-2H3
- InChI Key: PQJUONYRKFPEAE-UHFFFAOYSA-N
- SMILES: C1(C)SC(C)=CC=1N
Computed Properties
- Exact Mass: 127.04557046g/mol
- Monoisotopic Mass: 127.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 54.3Ų
Experimental Properties
- Density: 1.118±0.06 g/cm3(Predicted)
- Boiling Point: 252.4±35.0 °C(Predicted)
- pka: 4.24±0.10(Predicted)
2,5-dimethylthiophen-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858204-0.05g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 0.05g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1858204-0.1g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 0.1g |
$645.0 | 2023-09-18 | ||
| Enamine | EN300-1858204-0.25g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 0.25g |
$674.0 | 2023-09-18 | ||
| Enamine | EN300-1858204-0.5g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 0.5g |
$703.0 | 2023-09-18 | ||
| Enamine | EN300-1858204-1.0g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 1g |
$733.0 | 2023-06-02 | ||
| Enamine | EN300-1858204-2.5g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 2.5g |
$1528.0 | 2023-09-18 | ||
| Enamine | EN300-1858204-5.0g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 5g |
$3009.0 | 2023-06-02 | ||
| Enamine | EN300-1858204-10.0g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 10g |
$5862.0 | 2023-06-02 | ||
| Enamine | EN300-1858204-1g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 1g |
$733.0 | 2023-09-18 | ||
| Enamine | EN300-1858204-5g |
2,5-dimethylthiophen-3-amine |
854811-46-4 | 5g |
$3009.0 | 2023-09-18 |
2,5-dimethylthiophen-3-amine Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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